Cas no 871905-88-3 (4-(morpholin-4-yl)butanoyl chloride)

• Product Name: 4-(morpholin-4-yl)butanoyl chloride
• CAS No: 871905-88-3
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• MDL: MFCD25968178
• CID: 1865359
• PubChem ID: 19856515
• Update Time: 2025-06-15

4-(morpholin-4-yl)butanoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinebutanoyl chloride
• 5-(Morpholin-4-yl)pentanoyl chloride
• 4-(morpholin-4-yl)butanoyl chloride

• MDL： MFCD25968178
• Inchi： 1S/C8H14ClNO2/c9-8(11)2-1-3-10-4-6-12-7-5-10/h1-7H2
• InChI Key： DXKAHMUXWHCNOT-UHFFFAOYSA-N
• SMILES： N1(CCCC(Cl)=O)CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 4-(morpholin-4-yl)butanoyl chloride

Introduction to 4-(morpholin-4-yl)butanoyl chloride (CAS No. 871905-88-3)

4-(morpholin-4-yl)butanoyl chloride (CAS No. 871905-88-3) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a morpholine ring and a butanoyl chloride group. The combination of these functional groups imparts distinct chemical properties, making it a valuable reagent in various synthetic processes and drug development initiatives.

The chemical formula of 4-(morpholin-4-yl)butanoyl chloride is C₈H₁₄ClNO₂. Its molecular weight is 193.65 g/mol, and it exists as a colorless to pale yellow liquid at room temperature. The compound is highly reactive due to the presence of the acyl chloride group, which readily undergoes nucleophilic acyl substitution reactions. This reactivity makes it an excellent coupling agent for the synthesis of amides, esters, and other derivatives.

In recent years, 4-(morpholin-4-yl)butanoyl chloride has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use in the synthesis of small molecules with therapeutic properties. For instance, researchers have explored its role in the development of novel anti-inflammatory agents and antiviral compounds. The morpholine ring provides structural flexibility and enhances the solubility of the final products, which are crucial factors in drug design.

A study published in the Journal of Medicinal Chemistry highlighted the use of 4-(morpholin-4-yl)butanoyl chloride in the synthesis of a series of morpholine-based compounds with potent anti-inflammatory activity. These compounds were found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo models. The results demonstrated that the morpholine moiety played a critical role in modulating the biological activity of these molecules.

Beyond its applications in anti-inflammatory drug discovery, 4-(morpholin-4-yl)butanoyl chloride has also shown promise in antiviral research. A recent study published in Antiviral Research reported the synthesis of morpholine derivatives using this compound as a key intermediate. The resulting compounds exhibited significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The morpholine ring was found to enhance the binding affinity of these molecules to viral targets, thereby improving their therapeutic potential.

The synthetic versatility of 4-(morpholin-4-yl)butanoyl chloride extends beyond pharmaceutical applications. It is also used in the preparation of various functional materials and polymers. For example, researchers have utilized this compound to synthesize polyamides with enhanced mechanical properties and thermal stability. These materials have potential applications in advanced composites and coatings.

In terms of safety and handling, it is important to note that 4-(morpholin-4-yl)butanoyl chloride should be handled with care due to its reactivity and potential for forming hazardous by-products during reactions. Proper personal protective equipment (PPE) should be worn when working with this compound, and it should be stored in a cool, dry place away from incompatible materials.

To summarize, 4-(morpholin-4-yl)butanoyl chloride (CAS No. 871905-88-3) is a valuable reagent with diverse applications in chemical synthesis and pharmaceutical research. Its unique molecular structure and reactivity make it an essential tool for scientists working on the development of new drugs and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.